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Compound of Interest

Compound Name: Para Red-d4

Cat. No.: B1140282 Get Quote

This technical guide provides a comprehensive overview of the available solubility and stability

data for Para Red-d4. The information presented is essential for researchers, scientists, and

professionals in drug development who utilize this compound in their work. Due to the limited

availability of data for the deuterated form, this guide primarily focuses on the properties of the

non-deuterated Para Red, which serves as a close structural analog.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₆H₇D₄N₃O₃ [1]

Molecular Weight 297.30 g/mol [1][2]

CAS Number 1185235-75-9 [1]

Appearance Red powder [3]

Melting Point 248-250 °C

Solubility Data
Quantitative solubility data for Para Red-d4 is not readily available in the public domain.

However, qualitative solubility information for the non-deuterated Para Red has been reported.

This data is summarized in the table below and can be used as a reference for handling Para
Red-d4.
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Solvent Solubility Notes Source

Dimethyl Sulfoxide

(DMSO)
Soluble May require heating.

Toluene Slightly Soluble In hot toluene.

Ethanol Slightly Soluble In boiling ethanol.

Water Insoluble -

It is recommended to test solubility in small quantities of the desired solvent to determine the

optimal conditions for dissolution.

Stability Data
Para Red is reported to be stable under normal laboratory conditions. Key stability information

is outlined below.

Condition Stability
Incompatible
Materials

Hazardous
Decompositio
n Products

Source

Storage

Stable at room

temperature in a

closed container.

Strong oxidizing

agents.

Nitrogen oxides,

carbon

monoxide,

carbon dioxide,

irritating and

toxic fumes and

gases.

Light

Lightfastness is

considered low

and can be

further reduced

by the addition of

titanium dioxide.

- -
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For long-term storage of Para Red-d4 powder, it is recommended to store at -20°C for up to 3

years or at 4°C for up to 2 years. In solvent, store at -80°C for up to 6 months or at -20°C for up

to 1 month.

Experimental Protocols
While specific analytical protocols for the quantitative determination of Para Red-d4 solubility

and stability are not detailed in the available literature, a general method for the synthesis of

Para Red is well-documented. This can be adapted for the synthesis of Para Red-d4 by using

the appropriate deuterated starting materials.

Synthesis of Para Red

The synthesis of Para Red is a classic example of an azo coupling reaction. The general

procedure involves two main steps: diazotization of p-nitroaniline and the subsequent coupling

with 2-naphthol.

Materials:

p-Nitroaniline

Concentrated Sulfuric Acid

Sodium Nitrite

2-Naphthol

Sodium Hydroxide

Distilled Water

Ice

Procedure:

Preparation of the Diazonium Salt:
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A solution of concentrated sulfuric acid in distilled water is prepared and cooled in an ice

bath.

p-Nitroaniline is added to the cooled acid solution with stirring.

A solution of sodium nitrite in distilled water is then added slowly to the mixture while

maintaining a low temperature (0-5 °C) to form the diazonium salt.

Preparation of the Coupling Solution:

A solution of 2-naphthol in aqueous sodium hydroxide is prepared and cooled in an ice

bath.

Azo Coupling:

The cold diazonium salt solution is slowly added to the cold 2-naphthol solution with

vigorous stirring.

A red precipitate of Para Red is formed immediately.

The mixture is typically stirred for a few minutes to ensure complete reaction.

Isolation and Purification:

The resulting mixture is acidified.

The solid product is collected by filtration, washed with water, and dried.

Diagrams
Synthesis of Para Red Workflow

The following diagram illustrates the key steps in the synthesis of Para Red.
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Para Red Synthesis Workflow
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Caption: Workflow for the synthesis of Para Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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